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Compound of Interest

Compound Name: 4-Methyloxazole

Cat. No.: B041796

FOR IMMEDIATE RELEASE

This technical guide provides a comprehensive overview of 4-methyloxazole, a heterocyclic
organic compound with increasing significance in medicinal chemistry and drug development.
This document is intended for researchers, scientists, and professionals in the field, offering
detailed information on its chemical properties, synthesis, and biological relevance.

Core Chemical and Physical Properties

4-Methyloxazole, a colorless to light yellow liquid, is a five-membered heterocyclic aromatic
compound containing one oxygen and one nitrogen atom. Its fundamental properties are
summarized below.

Property Value Reference
CAS Number 693-93-6 [1]
Molecular Formula CsHsNO [1]
Molecular Weight 83.09 g/mol [11[2]
IUPAC Name 4-methyl-1,3-oxazole [2]

SMILES CC1=COC=N1 [2]
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Synthesis of 4-Methyloxazole

The synthesis of 4-methyloxazole can be achieved through various methods, with the
Robinson-Gabriel synthesis being a classical and adaptable approach for oxazole formation.[3]
[4] This method involves the cyclodehydration of a 2-acylamino-ketone.

A specific method for the preparation of 4-methyloxazole involves the reaction of 3-chloro-2,5-
pentanedione with formamide in refluxing formic acid.[5] Another patented industrial process
describes the manufacture of 4-methyloxazole through the reaction of formimido-esters with
hydroxyacetone.[6]

Experimental Protocol: Robinson-Gabriel Synthesis
(General)

The Robinson-Gabriel synthesis provides a general pathway to oxazoles. While a specific,
detailed protocol for the direct synthesis of 4-methyloxazole via this method is not readily
available in the reviewed literature, the general steps are outlined below. This can be adapted
by selecting the appropriate starting 2-acylamino-ketone.

Materials:

e 2-Acylamino-ketone precursor

e Cyclodehydrating agent (e.g., sulfuric acid, phosphorus pentoxide)
e Anhydrous solvent

Procedure:

The 2-acylamino-ketone is dissolved in a suitable anhydrous solvent.
e Acyclodehydrating agent is added to the reaction mixture.

e The mixture is heated under reflux for a specified period, with the reaction progress
monitored by an appropriate technique such as thin-layer chromatography (TLC).

e Upon completion, the reaction mixture is cooled and worked up to isolate the crude oxazole
product.
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« Purification is typically achieved through distillation or column chromatography.

Biological Significance and Signaling Pathways

While specific studies detailing the direct interaction of 4-methyloxazole with cellular signaling
pathways are limited, the broader class of oxazole derivatives has demonstrated a wide range
of biological activities. These derivatives are recognized as important scaffolds in drug
discovery, exhibiting antimicrobial, anti-inflammatory, and anticancer properties.

Oxazole-containing compounds have been shown to modulate key cellular signaling pathways
implicated in various diseases. Natural products and synthetic derivatives containing the
oxazole motif can influence pathways such as:

o NF-kB Signaling: This pathway is crucial in regulating inflammatory responses and cell
survival.

o Akt/mTOR Signaling: A central pathway that governs cell growth, proliferation, and
metabolism.

 MAPK Signaling: This cascade is involved in cellular responses to a variety of stimuli and
plays a key role in cell proliferation, differentiation, and apoptosis.[7][8][9]

The precise mechanism by which 4-methyloxazole or its derivatives might interact with these
pathways is an active area of research. It is hypothesized that the oxazole ring can act as a
bioisostere for other functional groups, enabling it to bind to and modulate the activity of
various protein targets within these cascades.

Applications in Drug Development

4-Methyloxazole serves as a valuable building block in the synthesis of more complex
molecules with therapeutic potential. Its utility is highlighted by its role as a starting material for
the manufacture of vitamins, dyes, and pharmaceuticals.[6] The investigation of substituted
oxazoles continues to be a promising avenue for the discovery of novel therapeutic agents.

Conclusion
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4-Methyloxazole is a versatile heterocyclic compound with established chemical properties
and diverse applications in chemical synthesis. While the direct biological activities and
interactions with signaling pathways of the parent molecule are still under active investigation,
the oxazole scaffold is a proven pharmacophore in a variety of therapeutic areas. Further
research into 4-methyloxazole and its derivatives is warranted to fully elucidate their potential
in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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